Cas no 22442-48-4 (3-(4-Methoxyphenyl)propionitrile)
22442-48-4 structure
Product Name:3-(4-Methoxyphenyl)propionitrile
CAS No:22442-48-4
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00016404
CID:265790
PubChem ID:519953
Update Time:2025-04-19
3-(4-Methoxyphenyl)propionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methoxyphenyl)propionitrile
- 4-methoxyBenzenepropanenitrile
- Benzenepropanenitrile,4-methoxy-
- 3-(4-methoxyphenyl)propanenitrile
- CS-0213322
- Hydrocinnamonitrile, p-methoxy-
- 4-10-00-00638 (Beilstein Handbook Reference)
- Benzenepropanenitrile, 4-methoxy-
- Anisylacetonitril
- 4-Methoxy-Benzenepropanenitrile
- SCHEMBL1343898
- EN300-1868735
- AKOS012322949
- DTXSID70176983
- MFCD00016404
- FT-0676390
- 3-(4-Methoxyohenyl)propionitrile
- 3-(4-Methoxyphenyl)propanenitrile #
- p-Methoxyhydrocinnamonitrile
- BRN 2090556
- beta-(4-Methoxyphenyl)propionitrile
- 3-(p-Methoxyphenyl)propionitrile
- J-510729
- 22442-48-4
- Benzenepropanenitrile, 4-methoxy- (9CI)
- 3-(4-methoxyphenyl)-propionitrile
- .beta.(p-Methoxyphenyl)propionitrile
- 3-(4-Methoxyphenyl)propionitrile,
- A18477
- FS-4694
- DB-021667
- G77429
-
- MDL： MFCD00016404
- Inchi： 1S/C10H11NO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3H2,1H3
- InChI Key： ORAXBZFDDWPRRD-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CCC#N
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1,05 g/cm3
- Boiling Point: 105°C 1mm
- Flash Point: 130.1°C
- Refractive Index: 1.514
- PSA: 33.02000
- LogP: 2.15138
3-(4-Methoxyphenyl)propionitrile Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R20/21/22
3-(4-Methoxyphenyl)propionitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-Methoxyphenyl)propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
2485CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
665CNY | 2021-05-07 | |
| Fluorochem | 018804-250mg |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 250mg |
￡12.00 | 2022-03-01 | |
| Fluorochem | 018804-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
￡113.00 | 2022-03-01 | |
| Fluorochem | 018804-25g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 25g |
￡446.00 | 2022-03-01 | |
| Fluorochem | 018804-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
￡31.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
2485.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
665.0CNY | 2021-07-05 | |
| abcr | AB150168-5 g |
3-(4-Methoxyphenyl)propionitrile; 99% |
22442-48-4 | 5g |
€209.00 | 2022-06-12 | ||
| abcr | AB150168-25 g |
3-(4-Methoxyphenyl)propionitrile; 99% |
22442-48-4 | 25g |
€664.80 | 2022-06-12 |
3-(4-Methoxyphenyl)propionitrile Related Literature
-
Karim Muratov,Ekaterina Kuchuk,Sreekumar Vellalath,Oleg I. Afanasyev,Alexei P. Moskovets,Gleb Denisov,Denis Chusov Org. Biomol. Chem. 2018 16 7693
22442-48-4 (3-(4-Methoxyphenyl)propionitrile) Related Products
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- 145851-06-5(3-(2-methoxyphenyl)propanenitrile)
- 149506-42-3(Benzenepentanenitrile, 4-methoxy-)
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- 204573-66-0(Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-)
- 91152-85-1(4-(3-Methoxyphenyl)butanenitrile)
- 22442-51-9
- 60277-31-8([1,1'-BIPHENYL]-4-PROPANENITRILE, 4'-METHOXY-)
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